BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1-
Bromo-4-(tert-butylsulfanyl)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Bromo-4-(tert-
Compound Name:
butylsulfanyl)benzene

cat. No.: B1272083

Essential Safety and Handling Guide for 1-
Bromo-4-(tert-butylsulfanyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-4-(tert-butylsulfanyl)benzene (CAS No. 25752-90-3).
Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-4-(tert-
butylsulfanyl)benzene is provided below.

Property Value

CAS Number 25752-90-3
Molecular Formula C10H13BrS
Molecular Weight 245.18 g/mol
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Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) with comprehensive toxicological data for 1-Bromo-
4-(tert-butylsulfanyl)benzene is not readily available, data from structurally similar
compounds such as 1-Bromo-4-tert-butylbenzene suggests that this chemical should be
handled with care. The primary hazards are anticipated to be:

» Skin Irritation: May cause skin irritation upon contact.[1][2][3]

o Eye Irritation: May cause serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]
o Harmful if Swallowed: May be harmful if ingested.

Based on these potential hazards, the following GHS precautionary statements should be
observed:
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.[1][2]

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following PPE is mandatory when handling 1-Bromo-4-(tert-butylsulfanyl)benzene:

PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required. A face shield should
be worn over goggles when

there is a risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[4] Always
inspect gloves for integrity
before use. For prolonged or
frequent contact, gloves with a
higher protection class
(breakthrough time > 240
minutes) should be used.[2]
Discard and replace gloves
immediately after

contamination.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully

fastened.

Respiratory Protection

Respirator

Work should be conducted in a
well-ventilated area or a
chemical fume hood. If
ventilation is inadequate or if
there is a risk of aerosol
generation, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

should be used.
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Operational Plan: Step-by-Step Handling Procedure

The following workflow ensures a systematic and safe approach to handling 1-Bromo-4-(tert-

butylsulfanyl)benzene in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of 1-Bromo-4-(tert-
butylsulfanyl)benzene.

Disposal Plan

Proper disposal of 1-Bromo-4-(tert-butylsulfanyl)benzene and its containers is crucial to
prevent environmental contamination and comply with regulations.

o Waste Classification: This compound should be treated as a halogenated organic hazardous
waste.

» Containerization:
o Use a designated, clearly labeled, and chemically compatible waste container.

o The label must include "Hazardous Waste" and the full chemical name: "1-Bromo-4-(tert-
butylsulfanyl)benzene". Do not use abbreviations.

e Segregation:
o Do not mix with non-halogenated organic waste.
o Do not mix with aqueous waste, acids, or bases.

o Spill Residues: Any absorbent materials used to clean up spills of this chemical should also
be disposed of as hazardous waste in the same designated container.

» Final Disposal:
o All waste must be disposed of through a licensed hazardous waste disposal service.[1][2]

o Incineration at a licensed facility is a common disposal method for brominated
compounds.

o Do not dispose of this chemical down the drain.[5]

By implementing these safety and handling protocols, researchers can minimize the risks
associated with 1-Bromo-4-(tert-butylsulfanyl)benzene and ensure a safe and compliant
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laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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